1-[(4-fluorophenyl)methyl]-N-methoxypiperidine-2-carboxamide
Catalog No.
S7660301
CAS No.
M.F
C14H19FN2O2
M. Wt
266.31 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
![1-[(4-fluorophenyl)methyl]-N-methoxypiperidine-2-c...](/img/structure-2d/800/S7660301.png)
Content Navigation
Product Name
1-[(4-fluorophenyl)methyl]-N-methoxypiperidine-2-carboxamide
IUPAC Name
1-[(4-fluorophenyl)methyl]-N-methoxypiperidine-2-carboxamide
Molecular Formula
C14H19FN2O2
Molecular Weight
266.31 g/mol
InChI
InChI=1S/C14H19FN2O2/c1-19-16-14(18)13-4-2-3-9-17(13)10-11-5-7-12(15)8-6-11/h5-8,13H,2-4,9-10H2,1H3,(H,16,18)
InChI Key
PMYDNDPVAMWDDV-UHFFFAOYSA-N
SMILES
CONC(=O)C1CCCCN1CC2=CC=C(C=C2)F
Canonical SMILES
CONC(=O)C1CCCCN1CC2=CC=C(C=C2)F
1-[(4-fluorophenyl)methyl]-N-methoxypiperidine-2-carboxamide is a chemical compound also known as Fluoromethopropamine (FMPA). It is a designer drug that belongs to the class of piperidine derivatives. FMPA is structurally related to methamphetamine and other amphetamine-like substances. The compound has a potential for abuse and dependence, and it is not approved for medicinal use in any country.
The chemical formula of FMPA is C16H21FN2O2. The molecular weight is 296.35 g/mol. It is a white crystalline powder that is soluble in organic solvents such as methanol and ethanol. The melting point of FMPA is 160-162 °C.
FMPA can be synthesized by the reaction of 4-Fluorobenzyl chloride with N-Methoxypiperidin-2-one. The reaction is carried out in the presence of a base such as potassium carbonate and a catalyst such as palladium on carbon. The synthesized product can be purified further by recrystallization or chromatography. The structure of FMPA can be characterized by various spectroscopic techniques such as NMR and Mass spectrometry.
There are various analytical methods used for the detection and quantification of FMPA in biological and environmental samples. These methods include Gas Chromatography-Mass Spectrometry (GC-MS), Liquid Chromatography-Mass Spectrometry (LC-MS), and Fourier Transform Infrared Spectroscopy (FT-IR). These methods provide high sensitivity and selectivity for the detection of FMPA.
FMPA has been reported to have stimulant and psychostimulant effects similar to amphetamines. It acts as a dopamine and norepinephrine releasing agent. The compound increases the levels of these neurotransmitters in the brain, leading to euphoria, excitement, and increased alertness. FMPA has also been reported to have anxiogenic effects, causing anxiety and paranoia.
FMPA has not been studied extensively for its toxicological properties. However, it is known to have a potential for abuse and dependence, and its use can lead to adverse health effects. The compound can cause cardiovascular and neurological effects, including tachycardia, hypertension, and seizures. FMPA has not been approved for any medicinal use, and its safety profile is not established.
FMPA has been used as a research tool to study the mechanisms of action of amphetamine-like compounds. It has been used in neurobiological and behavioral studies to investigate the effects of dopamine and norepinephrine release on the brain. FMPA has also been used as a calibration standard for analytical methods to detect amphetamines in biological and environmental samples.
Research on FMPA is limited, and there are no ongoing clinical trials or approved medicinal uses. The compound is primarily studied as a research tool for studying the mechanisms of action of amphetamines and related compounds.
FMPA has potential applications in the fields of pharmacology, toxicology, and forensic science. It can be used as a reference standard for analytical methods to detect amphetamines in biological and environmental samples. The compound can also be used as a research tool to investigate the mechanisms of action of amphetamine-like compounds.
The use of FMPA is associated with a risk of abuse and dependence, and its safety profile is not established. Further research is needed to determine the toxicological properties and long-term effects of FMPA. Future directions for research include the development of analytical methods to detect FMPA in complex samples such as wastewater and the investigation of the potential therapeutic uses of amphetamine-like compounds.
XLogP3
2.1
Hydrogen Bond Acceptor Count
4
Hydrogen Bond Donor Count
1
Exact Mass
266.14305602 g/mol
Monoisotopic Mass
266.14305602 g/mol
Heavy Atom Count
19
Dates
Last modified: 11-24-2023
Explore Compound Types
Get ideal chemicals from 750K+ compounds
CAS No.:119673-08-4
Molecular Formula:C33H34Cl2N4O7
Molecular Weight:669.5 g/mol
Availability:
In Stock
CAS No.:10359-36-1
Molecular Formula:C18H14NO6P
Molecular Weight:371.3 g/mol
Availability:
In Stock
CAS No.:74-83-9
Molecular Formula:CH3B
Molecular Weight:94.94 g/mol
Availability:
In Stock
CAS No.:20290-10-2
Molecular Formula:C23H27NO9
Molecular Weight:461.5 g/mol
Availability:
In Stock
CAS No.:198139-38-7
Molecular Formula:C15H17N2O+
Molecular Weight:241.31 g/mol
Availability:
In Stock
CAS No.:520-17-2
Molecular Formula:C15H14O6
Molecular Weight:290.27 g/mol
Availability:
In Stock
CAS No.:1189677-14-2
Molecular Formula:C18H13ClFN3O
Molecular Weight:344.74 g/mol
Availability:
In Stock
